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preparing Vatalanib succinate stock solutions
for cell culture
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Compound Focus: Vatalanib Succinate

CAS No.: 212142-18-2

Cat. No.: S005124

Vatalanib Succinate: Key Properties & Preparation

Basic Chemical Properties

The table below summarizes the fundamental chemical and handling information for Vatalanib succinate

that you will need before preparing your stock solution [1] [2].

Property Details

Chemical Name N-(4-Chlorophenyl)-4-(4-pyridinylmethyl)-1-phthalazinamine succinate [1] [2]
Molecular Weight 464.9 g/mol [1] [2]

Purity >98% [1] [2]

Recommended Store lyophilized powder at -20°C, desiccated, and protected from light [1]
Storage [3].

Hazards Harmful if swallowed. Very toxic to aquatic life with long-lasting effects [4].

Solubility and Stock Solution Preparation
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Vatalanib succinate is most commonly dissolved in DMSO. The table below provides the standard

calculations for creating a 100 mM stock solution, which is a typical concentration for further dilutions [2].

Parameter Value / Instruction

Solvent Anhydrous DMSO [1] [2] [3].

Max Solubility in DMSO 100 mM (approximately 46.5 mg/mL) [1] [2].

Example: 10 mM Stock Reconstitute 5 mg of powder in 1.076 mL of DMSO [3].

Example: 100 mM Stock Dissolve 5 mg of powder in 0.1076 mL (or 107.6 pL) of DMSO [2].

The typical workflow for preparing and using a stock solution involves a series of careful steps, from initial

preparation to experimental application, as outlined below.
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Start: Retrieve Vatalanib Succinate

:

Weigh powder using calibrated balance

:

Transfer to sterile vial

Add anhydrous DMSO

(see table for volumes)

Vortex or sonicate
until fully dissolved

l

Aliquot solution
into working volumes

'

Store aliquots at -20°C
protected from light

y

Thaw one aliquot
for each experiment

l

Dilute into cell culture media
(final DMSO typically <0.1%)

'
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Experimental Application in Cell Culture

When you are ready to use Vatalanib succinate in your cell culture experiments, consider the following

typical working parameters based on research use.

Parameter Typical Range Notes

Working 0.5-50 uM [3]. Must be determined empirically for

Concentration each cell type and assay.

Pretreatment 0.5 - 2 hours [3]. When used prior to a stimulator.

Duration

Treatment Duration  Up to 72 hours [3]. Varies based on experimental

Alone endpoint.

Vehicle Control Use culture media with the same final Critical for controlling solvent
concentration of DMSO (e.g., 0.1% Vv/v). effects.

Critical Safety & Handling Notes

¢ Personal Protective Equipment (PPE): Wear appropriate gloves, lab coat, and safety goggles.
Avoid generating dusts or aerosols [4].

¢ First Aid Measures: If swallowed, rinse mouth with water and do NOT induce vomiting; call a
physician or poison center immediately [4].

e Environmental Hazard: This compound is very toxic to aquatic life. Collect spillage and dispose of
contents to an approved waste disposal plant. Avoid release into the environment [4].

¢ Solution Stability: Once reconstituted in DMSO, the solution is best used within 3 months to prevent
loss of potency when stored at -20°C. Aliquot to avoid multiple freeze-thaw cycles [3].
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Experimental Desigh Considerations

¢ Mechanism of Action: Vatalanib is a potent, ATP-competitive inhibitor of Vascular Endothelial
Growth Factor Receptors (VEGFRS), with IC50 values of 37 nM for VEGFR-2 (KDR) and 77 nM for
VEGFR-1 (Flt-1). It also inhibits other tyrosine kinases like PDGFR-3 and c-Kit at sub-micromolar
concentrations [1] [5] [3].

e Evidence from Research: A study on Atypical Teratoid Rhabdoid Tumors (ATRT) demonstrated that
Vatalanib significantly reduced the growth of patient-derived ATRT cell lines in both 2D cell culture
and 3D spheroid models [6]. This supports its application in inhibiting tumor cell viability in culture
systems.

Conclusion

Successful use of Vatalanib succinate in cell culture hinges on proper preparation of a concentrated DMSO
stock, careful handling due to its toxicity, and empirical determination of the optimal working concentration

for your specific biological model.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b005124#preparing-vatalanib-succinate-stock-solutions-for-cell-

culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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